Cas no 96450-53-2 (1-(2-Chloroethyl)-1H-pyrazole)

1-(2-Chloroethyl)-1H-pyrazole structure

Product Name:1-(2-Chloroethyl)-1H-pyrazole

CAS No:96450-53-2

MF:C₅H₇ClN₂

MW:130.575479745865

MDL:MFCD00173067

CID:809302

PubChem ID:642214

Update Time:2024-10-25

1-(2-Chloroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(2-Chloroethyl)-1H-pyrazole
- 1-(2-Chloro-ethyl)-1H-pyrazole
- 1-(2-chloroethyl)pyrazole
- 1H-Pyrazole,1-(2-chloroethyl)-
- chloroethylpyrazole
- 1-(2-Chloroethyl)-1H-pyrazole (ACI)
- 1-(β-Chloroethyl)pyrazole
- DTXSID80348992
- SY104209
- 96450-53-2
- DTXCID70300064
- 1-(2-chloroethyl)-1H-pyrazole, AldrichCPR
- W-204142
- AKOS000297999
- MFCD00173067
- EN300-52165
- F11115
- STK027544
- SCHEMBL464768
- CS-0070112
- F1905-0030
- 1D-124
- HUZHIOQELFFZBM-UHFFFAOYSA-N
- 1H-pyrazole, 1-(2-chloroethyl)-
- BBL028326
- MDL： MFCD00173067
- Inchi： 1S/C5H7ClN2/c6-2-5-8-4-1-3-7-8/h1,3-4H,2,5H2
- InChI Key： HUZHIOQELFFZBM-UHFFFAOYSA-N
- SMILES： ClCCN1C=CC=N1

Computed Properties

Exact Mass: 130.03000
Monoisotopic Mass: 130.029776
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 67.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 17.8

Experimental Properties

Color/Form: No data avaiable
Density: 1.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 60°/0.3mm
Flash Point: 76.4±22.6 °C
Refractive Index: 1.548
PSA: 17.82000
LogP: 1.12190
Vapor Pressure: 0.4±0.4 mmHg at 25°C

1-(2-Chloroethyl)-1H-pyrazole Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2-Chloroethyl)-1H-pyrazole Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Chloroethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043424-1g	1-(2-Chloroethyl)-1H-pyrazole	96450-53-2	>95%	1g	552CNY	2021-05-07
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WL026-200mg	1-(2-Chloroethyl)-1H-pyrazole	96450-53-2	98%	200mg	289.0CNY	2021-07-13
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	043424-5g	1-(2-Chloroethyl)-1H-pyrazole	96450-53-2	>95%	5g	1283.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043424-500mg	1-(2-Chloroethyl)-1H-pyrazole	96450-53-2	>95%	500mg	372.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WL026-50mg	1-(2-Chloroethyl)-1H-pyrazole	96450-53-2	98%	50mg	126.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WL026-5g	1-(2-Chloroethyl)-1H-pyrazole	96450-53-2	98%	5g	2712.0CNY	2021-07-13

1-(2-Chloroethyl)-1H-pyrazole Production Method

Production Method 1

58416-68-5

105757-96-8

96450-53-2

Reaction Conditions

Reference

: Use of N-tributylstannylpyrazole as dequaternization agent

Gassend, Roger; Maire, Jean C.; Dou, Henri J. M., Comptes Rendus des Seances de l'Academie des Sciences, 1975, 281(22), 945-6

Production Method 2

288-13-1

96450-53-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 3 h, cooled; 3 d, rt

Reference

: Preparation of pyrazolopyrimidinones as inhibitors of type 5 cyclic guanosine 3',5'-monophosphate phosphodiesterase (cGMP PDE5) for the treatment of sexual dysfunction.

, World Intellectual Property Organization, , ,

Production Method 3

96450-53-2

Reaction Conditions

Reference

: N-Functionally substituted pyrazoles

, USSR, , ,

Production Method 4

119291-22-4

96450-53-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

: Nucleophilic substitution of the bromine atom by chlorine in 1-(β-bromoethyl)pyrazoles

Attaryan, O. S.; Martirosyan, S. S.; Asratyan, G. V.; Matsoyan, S. G., Hayastani Kimiakan Handes, 2003, 56(3), 70-71

Production Method 5

288-13-1

96450-53-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Tetrabutylammonium bromide Solvents: Water

Reference

: Synthesis and physicochemical studies on 1,2-bisazolylethanes

Torres, J.; Lavandera, J. L.; Cabildo, P.; Claramunt, R. M.; Elguero, J., Journal of Heterocyclic Chemistry, 1988, 25(3), 771-82

Production Method 6

288-13-1

96450-53-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: 1,4-Dioxane

Reference

: Alkylation of azoles by β-functionally substituted alkyl halides under phase-transfer catalysis conditions

Asratyan, G. V.; Attaryan, O. S.; Pogosyan, A. S.; Eliazyan, G. A.; Darbinyan, E. G.; et al, Zhurnal Prikladnoi Khimii (Sankt-Peterburg, 1986, 59(6), 1296-300

Production Method 7

288-13-1

96450-53-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ; 2 h, 70 - 75 °C

Reference

: Synthesis of N-vinylpyrazoles

Attarian, O. S.; Matsoyan, S. G.; Martirosyan, S. S., Chemistry of Heterocyclic Compounds (New York, 2005, 41(4), 452-455

Production Method 8

288-13-1

96450-53-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ; 5 h, 80 °C

Reference

: Rhodium(I)-N-Heterocyclic Carbene Catalyst for Selective Coupling of N-Vinylpyrazoles with Alkynes via C-H Activation

Azpiroz, Ramon; Rubio-Perez, Laura; Di Giuseppe, Andrea; Passarelli, Vincenzo; Lahoz, Fernando J.; et al, ACS Catalysis, 2014, 4(12), 4244-4253

Production Method 9

6314-23-4

96450-53-2

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; < 90 °C; 1 h, 100 °C; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized

Reference

: Vilsmeier-Haack formylation of 2-(1H-pyrazol-1-yl)ethanol and its methyl derivatives

Rstakyan, V. I.; Akopyan, A. E.; Baltayan, A. H.; Attaryan, H. S.; Asratyan, G. V., Russian Journal of General Chemistry, 2015, 85(5), 1191-1193

Production Method 10

288-13-1

96450-53-2

Reaction Conditions

Reference

: 2,4-Dioxoquinazoline-6-sulfonamide derivatives as inhibitors of PARG and their preparation

, World Intellectual Property Organization, , ,

Production Method 11

288-13-1

96450-53-2

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; 1 h, rt; rt; 3 h, rt
1.2 Reagents: Hydrogen ion Solvents: Water ; overnight, acidified, cooled

Reference

: Synthesis and spectral studies of novel pyrazole derivatives of β-carbonyl compounds

Baloda, Usha; Choudhary, Amit S.; Yadav, Pradeep; Dobhal, M. P.; Joshi, Y. C., Oriental Journal of Chemistry, 2007, 23(3), 1097-1100

1-(2-Chloroethyl)-1H-pyrazole Raw materials

1-(2-Chloroethyl)-1H-pyrazole Preparation Products

1-(2-Chloroethyl)-1H-pyrazole (96450-53-2)

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(CAS:96450-53-2)1-(2-Chloroethyl)-1H-pyrazole

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Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 15:02

Price ($):275.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

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Amadis Chemical Company Limited

(CAS:96450-53-2)1-(2-Chloroethyl)-1H-pyrazole

Purity:99%

Quantity:25g

Price ($):275.0

Cas no 96450-53-2 (1-(2-Chloroethyl)-1H-pyrazole)

1-(2-Chloroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-(2-Chloroethyl)-1H-pyrazole Security Information

1-(2-Chloroethyl)-1H-pyrazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-(2-Chloroethyl)-1H-pyrazole Pricemore >>

1-(2-Chloroethyl)-1H-pyrazole Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

1-(2-Chloroethyl)-1H-pyrazole Raw materials

1-(2-Chloroethyl)-1H-pyrazole Preparation Products

1-(2-Chloroethyl)-1H-pyrazole Suppliers

1-(2-Chloroethyl)-1H-pyrazole Related Literature

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96450-53-2 (1-(2-Chloroethyl)-1H-pyrazole) Related Products